7-Ethoxy-6-methoxy-3(2H)-isoquinolinone
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Description
7-Ethoxy-6-methoxy-3(2H)-isoquinolinone is a heterocyclic organic compound characterized by an isoquinolinone core (a fused benzene and pyridine ring system) with ethoxy (-OCH₂CH₃) and methoxy (-OCH₃) substituents at the 7- and 6-positions, respectively. The 3(2H)-isoquinolinone structure features a ketone group at position 3, contributing to its polarity and reactivity.
Properties
CAS No. |
114130-69-7 |
|---|---|
Molecular Formula |
C12H13NO3 |
Molecular Weight |
219.24 g/mol |
IUPAC Name |
7-ethoxy-6-methoxy-2H-isoquinolin-3-one |
InChI |
InChI=1S/C12H13NO3/c1-3-16-11-5-9-7-13-12(14)6-8(9)4-10(11)15-2/h4-7H,3H2,1-2H3,(H,13,14) |
InChI Key |
YMCGJHAXFGFYLP-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=CC2=CNC(=O)C=C2C=C1OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Effects on Physical and Spectral Properties
Isoquinolinone derivatives vary significantly in physical and spectral characteristics depending on substituent type, position, and electronic effects. Below is a comparative analysis based on key analogs:
Key Observations :
- Methoxy vs.
- Hydroxy vs. Alkoxy: The hydroxyl group in 7-hydroxy-6-methoxy-1(2H)-isoquinolinone increases hydrogen-bonding capacity, enhancing polarity but reducing membrane permeability compared to ethoxy/methoxy analogs .
- Nitro Derivatives: Nitro-substituted isoquinolinones (e.g., 5-nitro-1(2H)-isoquinolinone) exhibit distinct electronic profiles, with the electron-withdrawing NO₂ group enhancing reactivity in electrophilic substitutions .
Data Tables for Key Analogs
Table 1: NMR Data Comparison of Selected Isoquinolinones
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